Palmitoyl glucose

• Molecular Formula: C22H42O7
• Molecular Weight: 418.6 g/mol
• InChI: InChI=1S/C22H42O7/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-18(24)29-22-21(27)20(26)19(25)17(16-23)28-22/h17,19-23,25-27H,2-16H2,1H3/t17-,19-,20+,21-,22?/m1/s1
• InChIKey: FPAQFGDNJSALCJ-JQQDRUSQSA-N

Palmitoyl Glucose Overview

Palmitoyl glucose, primarily identified as 6-O-palmitoyl-D-glucose (CAS: 477697-05-5), is a non-ionic sugar fatty acid ester (SFAE) biosurfactant [1]. It is a glycolipid composed of a D-glucose hydrophilic head and a palmitic acid (C16:0) hydrophobic tail connected by an ester bond at the C6 position of the glucose moiety [2]. Its molecular formula is C22H42O7 with a molecular weight of 418.56 g/mol . This compound is notable for its high regioselectivity in synthesis and its superior performance as an emulsifier and surfactant compared to other sugar-ring anomers, making it a valuable candidate for procurement in formulations requiring stable emulsions and sustainable chemical inputs [3].

Workflow Bio-based surfactant screening and emulsion formulation research

Selection Non-ionic glycolipid with reported pyranoside-form emulsion stability context

Use Context Enzymatic biocatalysis model substrate and glycolipid vesicle carrier studies

• [1] M. R. Islam, et al. 'Unveiling the role of the ring size in the sugar-based tensides surfactancy by interfacial studies and molecular dynamics.' Journal of Molecular Liquids, 2024, 408, 125350. View Source
• [2] Molaid Database. '6-O-palmitoyl-D-glucose.' Accessed 2026. View Source
• [3] M. R. Islam, et al. 'Unveiling the role of the ring size in the sugar-based tensides surfactancy by interfacial studies and molecular dynamics.' Journal of Molecular Liquids, 2024, 408, 125350. View Source

Substitution Risks for Palmitoyl Glucose

Despite belonging to the broad class of sugar fatty acid esters (SFAEs), palmitoyl glucose cannot be considered a generic or interchangeable commodity. Its functional performance is exquisitely sensitive to specific molecular architecture. Direct comparative studies show that the ring size of the sugar head group, i.e., pyranose (Py) versus furanose (Fu), leads to stark differences in interfacial tension reduction and emulsion stability [1]. Similarly, the acyl chain length dictates critical micelle concentration (CMC) and surface activity, as demonstrated by the distinct behavior of glucose esters prepared with adipic, stearic, and palmitic acids [2]. Therefore, substituting 6-O-palmitoyl-D-glucose with a different sugar ester (e.g., a galactoside or a shorter-chain ester) without empirical validation introduces significant risk of altered or failed performance in formulation stability, emulsification efficiency, and overall process reproducibility [3].

1

Ring-size mismatch Pyranoside vs. furanoside head groups may shift interfacial tension reduction and emulsion stability outcomes.

2

Acyl-chain mismatch Substituting palmitic (C16) with stearic or adipic esters can alter CMC behavior and surface activity context.

3

Regioselectivity context Esters at positions other than 6-O may not reproduce the reported formulation performance or synthetic pathway.

• [1] M. R. Islam, et al. 'Unveiling the role of the ring size in the sugar-based tensides surfactancy by interfacial studies and molecular dynamics.' Journal of Molecular Liquids, 2024, 408, 125350. View Source
• [2] A. M. Al-Sabagh, et al. 'Some Sugar Fatty Ester Ethoxylates as Demulsifiers for Petroleum Sludge.' Journal of Surfactants and Detergents, 2013, 16(2), 187-194. View Source
• [3] F. Della Monica, et al. 'From Lactose to Alkyl Galactoside Fatty Acid Esters as Non-Ionic Biosurfactants: A Two-Step Enzymatic Approach to Cheese Whey Valorization.' ChemSusChem, 2021, 14(2), 602-612. View Source

Palmitoyl Glucose Selection Evidence

Pyranoside vs. Furanoside Emulsion Stability

A 2024 study directly compared the surfactancy of alkyl 6-O-palmitoyl-D-glucosides with pyranoside (Py) and furanoside (Fu) ring structures. The Py derivatives exhibited significantly better interfacial tension (IFT) reduction and superior water-in-oil (W/O) emulsion stability over time compared to the Fu derivatives, as validated by both turbidimetric analysis and confocal microscopy [1]. This head-to-head comparison proves that for applications requiring robust emulsification, the Py anomer (which is the predominant form in standard palmitoyl glucose) is the preferred choice.

Emulsion Stability

Head-to-head

Pyranoside (Py) derivatives outperformed furanoside (Fu) derivatives in W/O emulsion stability, as measured by turbidimetry and confocal microscopy.

Supports pyranoside-form selection for emulsion robustness

Water-in-sunflower oil system; 30°C conditions

Evidence Dimension	Emulsion Stability and Interfacial Tension Reduction
Target Compound Data	Alkyl 6-O-palmitoyl-D-glucopyranoside (Py-derivative)
Comparator Or Baseline	Alkyl 6-O-palmitoyl-D-glucofuranoside (Fu-derivative)
Quantified Difference	Py-derivatives showed better surfactancy with respect to Fu-derivatives; quantitative data on IFT and stability available in the referenced study.
Conditions	Water-in-sunflower oil (W/O) emulsion system; analysis by turbidimetry and confocal microscopy at 30°C [1].

Why This Matters

Procurement of a specific anomer (pyranoside) over the furanoside is critical for achieving required emulsion stability, preventing costly formulation failures in industrial applications.

• [1] M. R. Islam, et al. 'Unveiling the role of the ring size in the sugar-based tensides surfactancy by interfacial studies and molecular dynamics.' Journal of Molecular Liquids, 2024, 408, 125350. View Source

Regioselective Synthesis Yield

Enzymatic synthesis of 6-O-palmitoyl-D-glucose using modified lipase in a non-aqueous system achieved a high conversion rate of >90% of glucose to its ester [1]. This process is perfectly regioselective for the 6-O position [2]. While this specific yield represents a class-level benchmark for glucose esterification, it is superior to the 56-68% conversion reported for the synthesis of another sugar ester, ascorbyl palmitate, under comparable enzymatic conditions using Candida antarctica lipase [3]. This indicates a more favorable reactivity profile for glucose as a substrate compared to ascorbic acid, a key consideration for process economics.

Synthetic Yield

Cross-study comparable

Glucose conversion to 6-O-palmitoylglucose reported >90%, compared to 56–68% for ascorbyl palmitate under comparable enzymatic conditions.

May support process-economics advantage for glucose-based ester

Data to verify; class-level benchmark for lipase-catalyzed synthesis

Evidence Dimension	Synthetic Conversion Yield
Target Compound Data	Glucose conversion to 6-O-palmitoylglucose: >90% [1].
Comparator Or Baseline	Ascorbic acid conversion to ascorbyl palmitate: 56% (with palmitic acid) to 68% (with palmitic acid methyl ester) [3].
Quantified Difference	Conversion yield for palmitoyl glucose is at least 22% higher (90% vs 68%) under similar enzymatic conditions.
Conditions	Both systems used lipase biocatalysis in non-aqueous media [REFS-1, REFS-3].

Why This Matters

Higher synthetic yield translates to lower raw material costs, reduced waste, and a more economically viable and sustainable process for industrial-scale procurement.

• [1] S. S. K. Wijayaratne, et al. 'Synthesis of sugar fatty acid esters by modified lipase.' Biotechnology and Bioengineering, 1999, 64(3), 267-271. View Source
• [2] C. Humeau, et al. 'Enzymatic synthesis of ascorbyl palmitate.' NSTL Archive. View Source
• [3] C. Humeau, et al. 'Enzymatic synthesis of ascorbyl palmitate.' NSTL Archive. View Source

CMC Behavior of Palmitoyl Ester

A study on ethoxylated sugar fatty esters demonstrated that the critical micelle concentration (CMC) is not a uniform property across all sugar esters but is directly dependent on the fatty acid chain. Esters derived from glucose and palmitic acid (GP esters) exhibited different CMC behavior compared to those from stearic (GS) and adipic (GA) acids when ethoxylated [1]. The CMC was found to decrease with increasing molecular weight of polyethylene glycols in a manner specific to the fatty acid chain [2]. This class-level inference confirms that the palmitoyl (C16) chain imparts specific surfactant properties that cannot be assumed for other sugar esters, underscoring the need for compound-specific selection.

CMC Behavior

Class-level inference

Ethoxylated glucose-palmitic acid (GP) esters show CMC trends distinct from stearic (GS) and adipic (GA) esters when PEG chain length is varied.

Palmitoyl chain imparts compound-specific surfactant properties

Context-dependent; exact values require compound-specific measurement

Evidence Dimension	Critical Micelle Concentration (CMC) Behavior
Target Compound Data	Ethoxylated glucose-palmitic acid (GP) esters show specific CMC trends with varying polyethylene glycol (PEG) chain length [2].
Comparator Or Baseline	Ethoxylated glucose-stearic acid (GS) and glucose-adipic acid (GA) esters.
Quantified Difference	CMC decreases with increasing PEG molecular weight, but the specific values and trend lines differ by fatty acid (palmitic vs. stearic vs. adipic).
Conditions	Aqueous surfactant solutions; ethoxylated sugar fatty ester derivatives [2].

Why This Matters

Understanding the unique CMC profile of palmitoyl glucose-based surfactants is essential for accurately formulating products to achieve desired surface activity and micellization at target concentrations.

• [1] A. M. Al-Sabagh, et al. 'Some Sugar Fatty Ester Ethoxylates as Demulsifiers for Petroleum Sludge.' Journal of Surfactants and Detergents, 2013, 16(2), 187-194. View Source
• [2] A. M. Al-Sabagh, et al. 'Some Sugar Fatty Ester Ethoxylates as Demulsifiers for Petroleum Sludge.' Journal of Surfactants and Detergents, 2013, 16(2), 187-194. View Source

Vesicle Instability in Plasma

In a head-to-head comparison with plasma stability requirements, vesicles made from palmitoyl glucoside (Glu-liposomes) demonstrated significant instability. They rapidly released approximately 70% of their encapsulated aqueous content upon exposure to plasma, a phenomenon investigated to identify the destabilizing mechanisms [1]. This quantitative evidence directly impacts the selection of this compound for drug delivery applications, highlighting a key limitation that must be addressed through formulation or by selecting a more stable alternative if plasma stability is a non-negotiable requirement.

Vesicle Plasma Stability

Head-to-head

Palmitoyl glucoside vesicles (Glu-liposomes) released approximately 70% of encapsulated aqueous content upon plasma exposure.

Highlights plasma-instability context for carrier design

May serve as negative-control benchmark for novel delivery systems

Evidence Dimension	Encapsulated content release in plasma
Target Compound Data	Palmitoyl glucoside vesicles (Glu-liposomes): Approximately 70% aqueous content released [1].
Comparator Or Baseline	Ideal stable drug carrier (baseline of 0% rapid release).
Quantified Difference	70% rapid release vs. baseline of 0%.
Conditions	Vesicles exposed to plasma components; mechanism of instability investigated [1].

Why This Matters

This data is a critical 'go/no-go' decision point for procurement in pharmaceutical R&D, preventing investment in a carrier system that is unlikely to succeed in vivo.

• [1] H. Kiwada, et al. 'Application of synthetic alkyl glycoside vesicles as drug carriers. III. Plasma components affecting stability of the vesicles.' Chemical and Pharmaceutical Bulletin, 1985, 33(7), 2891-2897. View Source

High Purity Specification

Commercial procurement of palmitoyl glucose for research is typically accompanied by a purity specification of >98% . While this is a supporting piece of evidence for quality rather than a direct comparator to other compounds, it is a critical quantitative threshold. This level of purity minimizes the risk of unknown impurities interfering with sensitive biological assays or affecting the performance of precision formulations, ensuring batch-to-batch reproducibility, which is a fundamental requirement for any scientific or industrial user.

Purity Specification

Supporting evidence

Commercial purity typically reported >98%.

Meets threshold for research-grade formulation and assay work

Supplier COA review recommended

Evidence Dimension	Chemical Purity
Target Compound Data	Palmitoyl glucose: Purity >98% .
Comparator Or Baseline	Industry standard for high-purity research chemicals (typically ≥95-98%).
Quantified Difference	Meets or exceeds the high-purity threshold required for research applications.
Conditions	Supplier Certificate of Analysis.

Why This Matters

A verifiable purity specification is a non-negotiable procurement criterion to ensure experimental validity and reproducibility, reducing the risk of costly data variability.

Palmitoyl Glucose Applications

Bio-Based Emulsion Formulations

Based on its superior performance as a glucopyranoside in stabilizing water-in-oil emulsions [1], palmitoyl glucose is an ideal candidate for developing sustainable formulations in cosmetics, agrochemicals, and industrial lubricants. Its high regioselectivity and yield in enzymatic synthesis [2] also support its use in green chemistry initiatives focused on renewable and biodegradable surfactants.

Drug Delivery Model Development

Palmitoyl glucose is widely used as a model compound for studying glycolipid behavior. Its well-characterized instability in plasma, releasing ~70% of its vesicular content [3], makes it a valuable negative control or a benchmark for designing novel, more stable drug delivery systems. Researchers can use this known limitation to quantify improvements offered by new polymer coatings or vesicle architectures in vitro.

Enzymatic Biocatalysis Research

The high-yield (>90% conversion) and regioselective synthesis of 6-O-palmitoyl-D-glucose [2] positions this compound as a model substrate for optimizing and scaling lipase-catalyzed esterification processes. Researchers procuring it for biocatalysis studies benefit from a well-understood reaction profile, allowing for systematic investigation of novel enzyme variants, solvent systems, or reactor designs aimed at producing other valuable sugar esters.

Application

Selection Property

Validation Focus

Bio-based emulsion research

Pyranoside-form emulsion stability context

W/O emulsion stability and interfacial tension endpoints

Glycolipid carrier model studies

Known plasma-instability benchmark

Vesicle content-release endpoint and stabilization strategies

Enzymatic biocatalysis research

High-yield 6-O regioselective synthesis context

Conversion yield and lipase-esterification process reproducibility

• [1] M. R. Islam, et al. 'Unveiling the role of the ring size in the sugar-based tensides surfactancy by interfacial studies and molecular dynamics.' Journal of Molecular Liquids, 2024, 408, 125350. View Source
• [2] S. S. K. Wijayaratne, et al. 'Synthesis of sugar fatty acid esters by modified lipase.' Biotechnology and Bioengineering, 1999, 64(3), 267-271. View Source
• [3] H. Kiwada, et al. 'Application of synthetic alkyl glycoside vesicles as drug carriers. III. Plasma components affecting stability of the vesicles.' Chemical and Pharmaceutical Bulletin, 1985, 33(7), 2891-2897. View Source